Cas no 76792-94-4 (3-Hydroxy-4',5,7-trimethoxyflavanone)

3-Hydroxy-4',5,7-trimethoxyflavanone Properties

Names and Identifiers

• 3-Hydroxy-5,7-dimethoxy-2-(4-methoxyphenyl)chroman-4-one
• 5,7,4'-Tri-O-methylaromadendrin
• 3-HYDROXY-4',5,7-TRIMETHOXYFLAVANONE
• [ "3-Hydroxy-5", "7", "4'-trimethoxyflavanone" ]
• 4H-1-Benzopyran-4-one, 2,3-dihydro-3-hydroxy-5,7-dimethoxy-2-(4-methoxyphenyl)-, (2R-trans)-
• (2R,3R)-2,3-Dihydro-3-hydroxy-5,7-dimethoxy-2-(4-methoxyphenyl)-4H-1-benzopyran-4-one
• B0005-151274
• 76792-94-4
• BDA79294
• 5,7,4'-trimethoxydihydroflavonol
• 2-methacryloyloxyethylphosphorylcholine
• AKOS022184845
• A865415
• 3-hydroxy-5,7-dimethoxy-2-(4-methoxyphenyl)-2,3-dihydrochromen-4-one
• 3-Hydroxy-4',5,7-trimethoxyflavanone
• 3-Hydroxy-5
• +Expand

• InChIKey： NMLBREXWQRPOJH-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H20O5/c1-20-12-6-4-11(5-7-12)18-15(19)10-14-16(22-3)8-13(21-2)9-17(14)23-18/h4-9,15,18-19H,10H2,1-3H3
• SMILES： COc1ccc(cc1)C2C(Cc3c(cc(cc3OC)OC)O2)O

Computed Properties

• Exact Mass: 330.11033829g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 330.11033829g/mol
• Heavy Atom Count: 24
• Complexity: 433
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• Boiling Point: 502.9±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• Flash Point: 257.9±30.1 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone